Cas no 2004211-87-2 (Carbamic acid, N-[3-(2-oxobutyl)cyclopentyl]-, 1,1-dimethylethyl ester)

• Product Name: Carbamic acid, N-[3-(2-oxobutyl)cyclopentyl]-, 1,1-dimethylethyl ester
• CAS No: 2004211-87-2
• MF: C₁₄H₂₅NO₃
• MW: 255.353204488754
• CID: 5292476
• Update Time: 2025-05-23

Carbamic acid, N-[3-(2-oxobutyl)cyclopentyl]-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, N-[3-(2-oxobutyl)cyclopentyl]-, 1,1-dimethylethyl ester

• Inchi： 1S/C14H25NO3/c1-5-12(16)9-10-6-7-11(8-10)15-13(17)18-14(2,3)4/h10-11H,5-9H2,1-4H3,(H,15,17)
• InChI Key： QPGBINQGCQMZBH-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)NC1CCC(CC(=O)CC)C1

Additional information on Carbamic acid, N-[3-(2-oxobutyl)cyclopentyl]-, 1,1-dimethylethyl ester

Carbamic Acid, N-[3-(2-Oxobutyl)Cyclopentyl]-, 1,1-Dimethylethyl Ester: A Comprehensive Overview

Carbamic acid, specifically the compound N-[3-(2-oxobutyl)cyclopentyl]-carbamic acid, 1,1-dimethylethyl ester (CAS No. 2004211-87-2), is a specialized organic compound with a unique structure and potential applications in various chemical and pharmaceutical fields. This compound belongs to the class of carbamates, which are widely used as intermediates in organic synthesis and as active ingredients in agrochemicals and pharmaceuticals. The molecule's structure consists of a cyclopentane ring substituted with a 2-oxobutyl group at the 3-position and an ester group derived from 1,1-dimethylethanol (isopropyl alcohol). The combination of these functional groups imparts distinctive chemical properties to the compound.

The synthesis of this compound typically involves multi-step reactions, including alkylation, oxidation, and esterification processes. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly production techniques. For instance, researchers have explored the use of transition metal catalysts to facilitate key transformations in the synthesis pathway. These innovations not only enhance yield but also reduce the environmental footprint of the manufacturing process.

In terms of chemical properties, N-[3-(2-oxobutyl)cyclopentyl]-carbamic acid exhibits moderate stability under standard conditions but can undergo hydrolysis under alkaline or acidic conditions to regenerate the corresponding carbamic acid. The ester group is particularly susceptible to hydrolysis, which can be controlled by adjusting reaction conditions. This property makes the compound suitable for applications where controlled release or degradation is desired.

The compound's applications are diverse and span multiple industries. In agriculture, it has been investigated as a potential precursor for herbicides or fungicides due to its ability to inhibit specific enzymatic pathways in target organisms. Recent studies have highlighted its efficacy in controlling plant pathogens without adverse effects on non-target species. Additionally, in the pharmaceutical sector, this compound serves as an intermediate in the synthesis of bioactive molecules with potential therapeutic benefits.

Recent research has focused on optimizing the compound's bioavailability and stability for pharmaceutical applications. For example, scientists have explored the use of nanoparticle delivery systems to enhance its solubility and absorption in vivo. These studies demonstrate promising results for its use in targeted drug delivery systems.

In conclusion, CAS No. 2004211-87-2, or N-[3-(2-oxobutyl)cyclopentyl]-carbamic acid, 1,1-dimethylethyl ester, represents a versatile compound with significant potential across various industries. Its unique chemical structure and functional groups make it a valuable intermediate in organic synthesis and a promising candidate for innovative applications in agriculture and medicine. Continued research into its properties and uses will undoubtedly unlock further opportunities for its utilization in advanced technologies.